Cas no 1381762-78-2 (3-Benzyl-3-phenyltriaz-1-ene)

3-Benzyl-3-phenyltriaz-1-ene is a triazene derivative characterized by its benzyl and phenyl substituents, which confer unique reactivity and stability. This compound is primarily utilized in organic synthesis, particularly as a precursor for the generation of aryl radicals or as a reagent in coupling reactions. Its structural features enable selective transformations, making it valuable in the development of pharmaceuticals and advanced materials. The triazene functional group offers controlled decomposition under mild conditions, facilitating precise reaction control. Additionally, its crystalline form ensures ease of handling and storage. This compound is of interest in research applications requiring tailored nitrogen-containing intermediates.

3-Benzyl-3-phenyltriaz-1-ene structure

Product Name:3-Benzyl-3-phenyltriaz-1-ene

CAS No:1381762-78-2

MF:C₁₃H₁₃N₃

MW:211.262422323227

CID:4595568

Update Time:2025-05-28

3-Benzyl-3-phenyltriaz-1-ene Chemical and Physical Properties

Names and Identifiers

- 3-Benzyl-3-phenyltriaz-1-ene
- Inchi： 1S/C13H13N3/c14-15-16(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11H2
- InChI Key： IUUKDEFWMDCNFQ-UHFFFAOYSA-N
- SMILES： N=NN(C1=CC=CC=C1)CC1=CC=CC=C1

3-Benzyl-3-phenyltriaz-1-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1260833-50mg	3-Benzyl-3-phenyltriaz-1-ene	1381762-78-2	98%	50mg	$505	2023-05-17
eNovation Chemicals LLC	Y1260833-100mg	3-Benzyl-3-phenyltriaz-1-ene	1381762-78-2	98%	100mg	$1190	2024-06-05
1PlusChem	1P01FFRL-100mg	3-Benzyl-3-phenyltriaz-1-ene	1381762-78-2	98%	100mg	$780.00	2024-06-21
A2B Chem LLC	AX99089-100mg	3-Benzyl-3-phenyltriaz-1-ene	1381762-78-2	98%	100mg	$695.00	2024-04-20
eNovation Chemicals LLC	Y1260833-100mg	3-Benzyl-3-phenyltriaz-1-ene	1381762-78-2	98%	100mg	$1260	2025-02-25

3-Benzyl-3-phenyltriaz-1-ene Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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Additional information on 3-Benzyl-3-phenyltriaz-1-ene

Exploring the Applications and Properties of 3-Benzyl-3-phenyltriaz-1-ene (CAS No. 1381762-78-2)

In the realm of organic chemistry, 3-Benzyl-3-phenyltriaz-1-ene (CAS No. 1381762-78-2) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its triazene backbone and aromatic substituents, is a subject of interest for researchers exploring novel synthetic pathways and functional materials. Its molecular framework, featuring a benzyl and phenyl group, contributes to its stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research.

The growing demand for triazene derivatives in drug discovery and agrochemical development has placed 3-Benzyl-3-phenyltriaz-1-ene under the spotlight. Recent studies highlight its potential as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules. For instance, researchers are investigating its role in the synthesis of anticancer agents and antimicrobial compounds, aligning with the global push for innovative therapeutics. This aligns with trending searches like "triazene-based drugs" and "aromatic triazenes in medicine," reflecting widespread curiosity about its biomedical applications.

Beyond pharmaceuticals, CAS No. 1381762-78-2 is also explored in material science, particularly in the development of advanced polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to catalysis and sensor technologies. A surge in queries such as "triazenes in smart materials" underscores the public's interest in sustainable and high-performance materials. The compound's thermal stability and electronic properties further make it a candidate for optoelectronic devices, a hot topic in nanotechnology forums.

From a synthetic perspective, 3-Benzyl-3-phenyltriaz-1-ene is often synthesized via diazo coupling reactions, a method frequently searched by organic chemistry enthusiasts. Its purification and characterization techniques, including NMR spectroscopy and HPLC analysis, are critical for ensuring quality in research settings. Laboratories focusing on green chemistry are also evaluating solvent-free or low-waste routes to produce this compound, addressing eco-conscious trends like "sustainable synthesis."

In summary, 3-Benzyl-3-phenyltriaz-1-ene (CAS No. 1381762-78-2) stands at the intersection of multiple scientific disciplines, offering solutions to contemporary challenges in healthcare and technology. Its adaptability and relevance to trending topics—from drug design to nanomaterials—ensure its continued prominence in both academic and industrial research. As inquiries like "triazene applications 2024" rise, this compound remains a key player in shaping future innovations.